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Compound of Interest

Compound Name: Glesatinib

Cat. No.: B1671580 Get Quote

Glesatinib is an investigational, oral inhibitor of MET and AXL, classified as an experimental

anti-cancer drug.[1][2][3] As an investigational and potentially cytotoxic compound, its disposal

requires strict adherence to safety protocols and regulatory guidelines to protect personnel and

the environment. The following procedures provide essential guidance for researchers,

scientists, and drug development professionals on the proper handling and disposal of

Glesatinib waste.

General Safety and Handling Precautions
Before beginning any disposal process, it is crucial to handle Glesatinib with appropriate

personal protective equipment (PPE) to avoid exposure.[4][5]

Engineering Controls: Handle Glesatinib in a well-ventilated area, preferably within a

chemical fume hood or a designated containment area.[4] Ensure safety showers and

eyewash stations are readily accessible.[4]

Personal Protective Equipment (PPE):

Gloves: Wear compatible protective gloves.[4]

Eye Protection: Use safety goggles with side-shields.[4]

Lab Coat: An impervious lab coat or gown is required.[4]

Respiratory Protection: If there is a risk of generating dust or aerosols, a suitable

respirator should be used.[4]
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Handling: Avoid direct contact with the skin, eyes, and clothing.[5] Do not eat, drink, or

smoke in areas where Glesatinib is handled.[4] Wash hands thoroughly after handling the

compound.[4]

Step-by-Step Disposal Protocol
The disposal of investigational drugs like Glesatinib must be conducted in accordance with

federal, state, and local regulations, as well as institutional and sponsor-specific guidelines.[6]

[7] The primary method for the final disposition of cytotoxic and other hazardous

pharmaceutical waste is high-temperature incineration through a licensed hazardous waste

vendor.[7][8][9][10]

Step 1: Waste Identification and Segregation

Identify all materials contaminated with Glesatinib. This includes:

Unused or expired Glesatinib product.

Empty and partially empty vials, bottles, or other primary containers.[7][8]

Contaminated lab supplies such as gloves, gowns, bench paper, vials, and pipette tips.[10]

Contaminated glassware and equipment.

Segregate Glesatinib waste from regular trash and other chemical waste streams at the

point of generation to prevent cross-contamination.[10]

Step 2: Containerization

Select a designated, compatible hazardous waste container.[8] These are often provided by

your institution's Environmental Health & Safety (EHS) department and are typically color-

coded (e.g., purple for chemotherapy waste) or clearly marked.[9]

For sharps waste (needles, syringes), use a designated, puncture-resistant sharps container

for cytotoxic waste.[9]

Place all contaminated materials, including vials "as is" without emptying them, directly into

the hazardous waste container.[8]
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Step 3: Labeling

Label the waste container clearly with a "HAZARDOUS WASTE" label provided by your EHS

department.[8]

The label must include the following information:

The full chemical name: "Glesatinib" (or "MGCD265").[8]

The name of the Principal Investigator (PI).[8]

The specific laboratory or location (building and room number).[8]

Contact information for the research team.[8]

Concentrations or percentages if applicable.[8]

Step 4: Storage

Store the sealed and labeled hazardous waste container in a designated Satellite

Accumulation Area (SAA).[8]

The SAA must be a secure, limited-access area, such as a locked cabinet, and should be

registered with the EHS department.[8][11]

The research team is responsible for conducting and documenting weekly inspections of the

SAA.[8]

Step 5: Arranging for Disposal

Once the container is full or the project concludes, contact your institution's EHS department

to arrange for pickup.[6][8]

You will likely need to submit a chemical waste disposal request form.[8]

Do not attempt to dispose of Glesatinib down the drain or in the regular trash.[4][12]

Step 6: Documentation and Record Keeping
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The PI is responsible for maintaining accurate records of the investigational drug's use and

disposal.[11]

Retain all disposal records, including the completed waste disposal request form and any

certificate of destruction provided by the EHS department or its vendor.[6][7] These records

are crucial for regulatory compliance and audits.

Glesatinib Disposal Workflow
The following diagram illustrates the procedural flow for the proper disposal of Glesatinib
waste in a laboratory or research setting.
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Caption: Workflow for the safe disposal of Glesatinib.
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Disclaimer: This document provides general guidance. Always consult your institution's specific

Environmental Health & Safety (EHS) protocols, the sponsor's instructions, and the Safety Data

Sheet (SDS) for Glesatinib before handling or disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Phase II study investigating the efficacy and safety of glesatinib (MGCD265) in patients
with advanced NSCLC containing MET activating alterations - PubMed
[pubmed.ncbi.nlm.nih.gov]

2. Glesatinib - Wikipedia [en.wikipedia.org]

3. Phase I Study Evaluating Glesatinib (MGCD265), An Inhibitor of MET and AXL, in Patients
with Non-small Cell Lung Cancer and Other Advanced Solid Tumors - PubMed
[pubmed.ncbi.nlm.nih.gov]

4. file.medchemexpress.com [file.medchemexpress.com]

5. stemcell.com [stemcell.com]

6. Guidance for Disposal of Drugs Used in Clinical Research | Research | WashU
[research.washu.edu]

7. medicalcenter.virginia.edu [medicalcenter.virginia.edu]

8. research.cuanschutz.edu [research.cuanschutz.edu]

9. Safe disposal of Cytotoxic and Pharma Waste - Novus [novus-environmental.co.uk]

10. danielshealth.com [danielshealth.com]

11. ashp.org [ashp.org]

12. oncolink.org [oncolink.org]

To cite this document: BenchChem. [Proper Disposal Procedures for Glesatinib].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1671580#glesatinib-proper-disposal-procedures]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b1671580?utm_src=pdf-body
https://www.benchchem.com/product/b1671580?utm_src=pdf-custom-synthesis
https://pubmed.ncbi.nlm.nih.gov/38417277/
https://pubmed.ncbi.nlm.nih.gov/38417277/
https://pubmed.ncbi.nlm.nih.gov/38417277/
https://en.wikipedia.org/wiki/Glesatinib
https://pubmed.ncbi.nlm.nih.gov/36459255/
https://pubmed.ncbi.nlm.nih.gov/36459255/
https://pubmed.ncbi.nlm.nih.gov/36459255/
https://file.medchemexpress.com/batch_PDF/HY-10234/Saracatinib-SDS-MedChemExpress.pdf
https://www.stemcell.com/media/files/msds/DX21177-SDS_2_0_0.pdf
https://research.washu.edu/guidance-disposal-drugs-clinical-research/
https://research.washu.edu/guidance-disposal-drugs-clinical-research/
https://www.medicalcenter.virginia.edu/pharmacy/investigational-drug-services/destruction-sop/
https://research.cuanschutz.edu/docs/librariesprovider174/guidance-and-manuals/investigational-drug---pharmaceutical-substance-disposal.pdf?sfvrsn=f5420b9_2
https://novus-environmental.co.uk/blog/disposing-of-cytotoxic-and-cytostatic-waste/
https://www.danielshealth.com/knowledge-center/guide-cytotoxic-waste
https://www.ashp.org/-/media/assets/policy-guidelines/docs/guidelines/management-investigational-drug-products.ashx
https://www.oncolink.org/cancer-treatment/cancer-medications/medication-safety/safe-medication-disposal
https://www.benchchem.com/product/b1671580#glesatinib-proper-disposal-procedures
https://www.benchchem.com/product/b1671580#glesatinib-proper-disposal-procedures
https://www.benchchem.com/product/b1671580#glesatinib-proper-disposal-procedures
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1671580?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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